Cas no 71239-56-0 (20-ethyl-4-(hydroxymethyl)-6,16-dimethoxyaconitane-1,7,8,14-tetrol)

• Product Name: 20-ethyl-4-(hydroxymethyl)-6,16-dimethoxyaconitane-1,7,8,14-tetrol
• CAS No: 71239-56-0
• MF: C₂₃H₃₇NO₇
• MW: 439.542387723923
• CID: 1749558
• PubChem ID: 156167
• Update Time: 2025-04-21

20-ethyl-4-(hydroxymethyl)-6,16-dimethoxyaconitane-1,7,8,14-tetrol Chemical and Physical Properties

Names and Identifiers

• 20-ethyl-4-(hydroxymethyl)-6,16-dimethoxyaconitane-1,7,8,14-tetrol
• DTXSID20991547
• 71239-56-0
• Aconitane-1,7,8,14-tetrol, 20-ethyl-4-(hydroxymethyl)-6,16-dimethoxy-, (1alpha,6beta,14alpha,16beta)-

• Inchi： 1S/C23H37NO7/c1-4-24-9-20(10-25)6-5-14(26)22-12-7-11-13(30-2)8-21(28,15(12)16(11)27)23(29,19(22)24)18(31-3)17(20)22/h11-19,25-29H,4-10H2,1-3H3
• InChI Key： PNKADVXQUJDNSJ-UHFFFAOYSA-N
• SMILES： OC12C(C3C4(CO)CCC(C3(C3CC5C(CC1(C3C5O)O)OC)C2N(CC)C4)O)OC

Computed Properties

• Exact Mass: 439.25700252g/mol
• Monoisotopic Mass: 439.25700252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 783
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 13
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 123Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aconitane-type diterpenoid alkaloids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Aconitane-type diterpenoid alkaloids